Cas no 1119-40-0 (1,5-Dimethyl Pentanedioate)

• Product name: 1,5-Dimethyl Pentanedioate
• CAS No: 1119-40-0
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• MDL: MFCD00008468
• CID: 40779
• PubChem ID: 24893487

1,5-Dimethyl Pentanedioate Chemical and Physical Properties

Names and Identifiers

• Dimethyl glutarate
• DBE-5 DIBASIC ESTER
• DIMETHYL PENTANEDIOATE
• GLUTARIC ACID-BIS-METHYL ESTER
• GLUTARIC ACID DIMETHYL ESTER
• dbe-5
• dbe-5dibasicester(dimethylglutarate)
• Methyl glutarate
• Pentanedioic acid, dimethyl ester
• DBE-2
• DIMETHYLE GLUTARATE
• DibasicEsterDimethylGlutarate
• Dimethylglutarat
• PENTANEDIOICACID,DIMETHYLES
• Glutaric acid, dimethyl ester
• DBE 5
• Pentanedioic acid, 1,5-dimethyl ester
• 1I9VFA346P
• pentanedioic acid dimethyl ester
• XTDYIOOONNVFMA-UHFFFAOYSA-N
• Glutaric acid, dimethyl ester (8CI)
• Dimethyl glutarate, 98%
• DSSTox_CID_5122
• DSSTox_RID_77674
• DSSTox_GSID_25122
• dimethyl pentan
• dibasic esters
• Glutaric acid dimethyl ester,99%
• CS-0130885
• NCGC00091256-03
• FEMA NO. 4604
• MFCD00008468
• 1119-40-0
• STL146619
• DTXSID3025122
• NSC 58578
• SMR001253878
• AI3-06026
• DB-060134
• NCGC00258787-01
• dimethyl glutaric acid
• CHEMBL1609626
• Tox21_201235
• EINECS 214-277-2
• DTXCID105122
• pentanedioc acid, dimethyl ester
• G0185
• Tox21_300115
• Q-200994
• NCGC00091256-01
• CAS-1119-40-0
• EC 214-277-2
• DIMETHYL GLUTARATE [HSDB]
• NS00002707
• GLUTARIC ACID DIMETHYL ESTER [MI]
• AC-357
• HMS2267B23
• NSC58578
• DS-3336
• MLS002415727
• SCHEMBL50039
• HSDB 5789
• NSC-58578
• DIMETHYL GLUTARATE [INCI]
• NCGC00253964-01
• Q11074436
• UNII-1I9VFA346P
• NCGC00091256-02
• Glutaric acid-dimethyl ester
• DBE-5 dibasic ester, 99%
• BBL011506
• AKOS005721178
• EN300-93587
• 1,5-dimethyl pentanedioate
• 1,5-Dimethyl Pentanedioate

• MDL： MFCD00008468
• Inchi： 1S/C7H12O4/c1-10-6(8)4-3-5-7(9)11-2/h3-5H2,1-2H3
• InChI Key： XTDYIOOONNVFMA-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C([H])([H])C([H])([H])C([H])([H])C(=O)OC([H])([H])[H])=O
• BRN： 1771444

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 160.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 0.6
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless transparent liquid.
• Density: 1.09 g/mL at 25 °C(lit.)
• Melting Point: -37 ºC
• Boiling Point: 214°C(lit.)
• Flash Point: Fahrenheit: 228.2 ° f
  Celsius: 109 ° c
  
• Refractive Index: n20/D 1.424(lit.)
• Solubility: 4.3g/l
• Water Partition Coefficient: 53 g/L
• Stability/Shelf Life: Stable. Combustible. Incompatible with acids, bases, reducing agents, oxidizing agents.
• PSA: 52.60000
• LogP: 0.50270
• Freezing Point: -42.5℃
• Vapor Pressure: 0.2 mm Hg ( 20 °C)
• Solubility: Soluble in alcohol; Ether, slightly soluble in water. Water solubility 53 g/l.
• Merck: 14,4473

1,5-Dimethyl Pentanedioate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Explosive Limit：0.9-7.9%(V)
• Storage Condition：2-8°C
• Safety Term：S26;S36

1,5-Dimethyl Pentanedioate Customs Data

• HS CODE：29171990
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters